3-(4-methoxyphenyl)-N-(2-oxoindolin-5-yl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-(2-oxo-1,3-dihydroindol-5-yl)propanamide
• InChI: InChI=1S/C18H18N2O3/c1-23-15-6-2-12(3-7-15)4-9-17(21)19-14-5-8-16-13(10-14)11-18(22)20-16/h2-3,5-8,10H,4,9,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: XIVVLENXWZGASL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2=CC3=C(C=C2)NC(=O)C3
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

3-(4-methoxyphenyl)-N-(2-oxoindolin-5-yl)propanamide, also known as MPIP, is a synthetic compound with potential applications in the field of medicinal chemistry. It belongs to a class of compounds known as indolinones, which have been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In

Scientific Research Applications

Antioxidant and Anticancer Activity

Research has indicated significant interest in the antioxidant and anticancer properties of 3-(4-methoxyphenyl)-N-(2-oxoindolin-5-yl)propanamide derivatives. A study by Tumosienė et al. (2020) synthesized derivatives that exhibited antioxidant activity superior to ascorbic acid in DPPH radical scavenging assays. Additionally, these compounds showed promising anticancer activity against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, with specific derivatives identified as notably active against glioblastoma U-87 cells (Tumosienė et al., 2020).

Antibacterial and Antifungal Agents

The potential antibacterial and antifungal applications of 3-(4-methoxyphenyl)-N-(2-oxoindolin-5-yl)propanamide derivatives have also been documented. A synthesis and evaluation of certain derivatives revealed excellent antibacterial and antifungal activities, suggesting these compounds as potent antimicrobial agents (A.P.Zala, V.D.Dave, N.K.Undavia, 2015).

Synthesis and Structural Characterization

Synthetic methodologies and structural characterization of these compounds have been extensively studied. For instance, the synthesis of novel N-substituted amino acid hydrazone-isatin derivatives, including 3-(4-methoxyphenyl)-N-(2-oxoindolin-5-yl)propanamide derivatives, highlighted their antioxidant and anticancer activities in vitro, showcasing the significance of their synthesis and characterization for potential therapeutic applications (I. Tumosienė et al., 2021).

Antimicrobial Activities

Further exploration into the antimicrobial properties of derivatives has been conducted, with findings supporting their effectiveness against various pathogenic microorganisms. This underscores the broad spectrum of potential applications for these compounds in combating infectious diseases (M. Helal et al., 2013).